Cas no 1110944-82-5 (2-[1-(3,6-Dichloropyridin-2-YL)-N-methylformamido]-N-[2-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-[1-(3,6-Dichloropyridin-2-YL)-N-methylformamido]-N-[2-(trifluoromethyl)phenyl]acetamide
• CAS No: 1110944-82-5
• MF: C₁₆H₁₂Cl₂F₃N₃O₂
• MW: 406.186592102051
• CID: 5450636
• PubChem ID: 40199381
• Update Time: 2025-05-24

2-[1-(3,6-Dichloropyridin-2-YL)-N-methylformamido]-N-[2-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1110944-82-5
• Z27214715
• 2-[1-(3,6-DICHLOROPYRIDIN-2-YL)-N-METHYLFORMAMIDO]-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE
• AKOS007975063
• 3,6-dichloro-N-methyl-N-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]pyridine-2-carboxamide
• EN300-26601171
• 2-[1-(3,6-Dichloropyridin-2-YL)-N-methylformamido]-N-[2-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C16H12Cl2F3N3O2/c1-24(15(26)14-10(17)6-7-12(18)23-14)8-13(25)22-11-5-3-2-4-9(11)16(19,20)21/h2-7H,8H2,1H3,(H,22,25)
• InChI Key： AKNDHDPKDAXGAF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N(C)CC(NC1C=CC=CC=1C(F)(F)F)=O)=O)Cl

Computed Properties

• Exact Mass: 405.0258665g/mol
• Monoisotopic Mass: 405.0258665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[1-(3,6-Dichloropyridin-2-YL)-N-methylformamido]-N-[2-(trifluoromethyl)phenyl]acetamide

2-[1-(3,6-Dichloropyridin-2-YL)-N-methylformamido]-N-[2-(trifluoromethyl)phenyl]acetamide: A Comprehensive Overview

The compound with CAS No. 1110944-82-5, known as 2-[1-(3,6-Dichloropyridin-2-YL)-N-methylformamido]-N-[2-(trifluoromethyl)phenyl]acetamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural features and potential utility in drug discovery, material science, and environmental chemistry. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and applications.

The 3,6-dichloropyridine moiety within the compound plays a crucial role in determining its electronic properties and reactivity. This heterocyclic ring system is known for its stability and ability to participate in various chemical transformations. The presence of the trifluoromethyl group on the phenyl ring introduces additional electron-withdrawing effects, which can significantly influence the compound's solubility and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of similar compounds.

One of the most promising applications of this compound lies in its potential as a drug candidate. The acetamide functional group is commonly found in pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. Researchers have explored the use of this compound as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against acetylcholinesterase, a target for Alzheimer's disease therapeutics.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The combination of the pyridine ring and trifluoromethyl group makes it an attractive candidate for designing advanced polymers and organic electronics. Recent research has focused on its ability to act as a building block for self-assembling materials, which could find applications in nanotechnology and optoelectronics.

From an environmental perspective, understanding the toxicological profile of this compound is essential for ensuring safe handling and disposal. Studies conducted under the auspices of regulatory agencies have shown that while the compound exhibits low acute toxicity, long-term exposure may pose risks to aquatic ecosystems. Efforts are underway to develop biodegradation pathways for such compounds to mitigate their environmental impact.

Looking ahead, the versatility of 2-[1-(3,6-Dichloropyridin-2-YL)-N-methylformamido]-N-[2-(trifluoromethyl)phenyl]acetamide suggests that it will continue to be a focal point for interdisciplinary research. Its unique combination of functional groups offers opportunities for further exploration in areas such as catalysis, sensors, and green chemistry. As computational tools become more sophisticated, researchers are expected to uncover new insights into its reactivity and selectivity.

In conclusion, CAS No. 1110944-82-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural features make it a valuable tool for advancing scientific knowledge while addressing real-world challenges in health and sustainability.